N-alpha-Acetyl-3,5-diiodotyrosyl-D-threonine
Catalog No.
S11169468
CAS No.
M.F
C15H18I2N2O6
M. Wt
576.12 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-alpha-Acetyl-3,5-diiodotyrosyl-D-threonine
IUPAC Name
(2R,3R)-2-[[(2S)-2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoyl]amino]-3-hydroxybutanoic acid
Molecular Formula
C15H18I2N2O6
Molecular Weight
576.12 g/mol
InChI
InChI=1S/C15H18I2N2O6/c1-6(20)12(15(24)25)19-14(23)11(18-7(2)21)5-8-3-9(16)13(22)10(17)4-8/h3-4,6,11-12,20,22H,5H2,1-2H3,(H,18,21)(H,19,23)(H,24,25)/t6-,11+,12-/m1/s1
InChI Key
TWMKRGDZEJLDDH-LKXWSVAYSA-N
Canonical SMILES
CC(C(C(=O)O)NC(=O)C(CC1=CC(=C(C(=C1)I)O)I)NC(=O)C)O
Isomeric SMILES
C[C@H]([C@H](C(=O)O)NC(=O)[C@H](CC1=CC(=C(C(=C1)I)O)I)NC(=O)C)O
XLogP3
1.2
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
5
Exact Mass
575.92543 g/mol
Monoisotopic Mass
575.92543 g/mol
Heavy Atom Count
25
Dates
Last modified: 08-08-2024
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